Cas no 147151-28-8 (Dimethyl-(5-methyl-pyridin-2-yl)-amine)

Dimethyl-(5-methyl-pyridin-2-yl)-amine is a pyridine derivative featuring a dimethylamino substituent at the 2-position and a methyl group at the 5-position of the pyridine ring. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility as a building block for heterocyclic chemistry. The electron-donating dimethylamino group enhances nucleophilicity, facilitating its use in coupling reactions and as a ligand in coordination chemistry. Its stability under standard conditions and well-defined reactivity make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound is typically handled under inert conditions to preserve its integrity.
Dimethyl-(5-methyl-pyridin-2-yl)-amine structure
147151-28-8 structure
Product Name:Dimethyl-(5-methyl-pyridin-2-yl)-amine
CAS No:147151-28-8
MF:C8H12N2
MW:136.194281578064
CID:100855
PubChem ID:3740160
Update Time:2025-06-07

Dimethyl-(5-methyl-pyridin-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

    • N,N,5-trimethyl-2-Pyridinamine
    • 2-Pyridinamine,N,N,5-trimethyl-
    • 2-Pyridinamine,N,N,5-trimethyl-(9CI)
    • SB54321
    • AKOS006293606
    • Dimethyl-(5-methyl-pyridin-2-yl)-amine
    • G11241
    • N,N,5-trimethylpyridin-2-amine
    • CS-0328700
    • 2-(N,N-Dimethylamino)-5-Methylpyridine
    • Dimethyl-(5-methylpyridin-2-yl)amine
    • SCHEMBL842552
    • 147151-28-8
    • MDL: MFCD06411127
    • Inchi: 1S/C8H12N2/c1-7-4-5-8(9-6-7)10(2)3/h4-6H,1-3H3
    • InChI Key: UAISVLUETKZZST-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(C)=CN=1

Computed Properties

  • Exact Mass: 136.1
  • Monoisotopic Mass: 136.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 230.3±20.0 °C at 760 mmHg
  • Flash Point: 93.1±21.8 °C
  • Vapor Pressure: 0.1±0.5 mmHg at 25°C

Dimethyl-(5-methyl-pyridin-2-yl)-amine Security Information

Dimethyl-(5-methyl-pyridin-2-yl)-amine Pricemore >>

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